Cas no 136062-26-5 (1-Propanone, 1-(2-ethyl-1,3-dithiolan-2-yl)-)

• Product Name: 1-Propanone, 1-(2-ethyl-1,3-dithiolan-2-yl)-
• CAS No: 136062-26-5
• MF: C₈H₁₄OS₂
• MW: 190.326159954071
• CID: 1244710
• PubChem ID: 15732771
• Update Time: 2025-04-20

1-Propanone, 1-(2-ethyl-1,3-dithiolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-ethyl-1,3-dithiolan-2-yl)-
• 1-(2-ethyl-1,3-dithiolan-2-yl)propan-1-one
• DTXSID30577619
• 136062-26-5

• Inchi： 1S/C8H14OS2/c1-3-7(9)8(4-2)10-5-6-11-8/h3-6H2,1-2H3
• InChI Key： STGWLGYAENMIKR-UHFFFAOYSA-N
• SMILES： S1CCSC1(C(CC)=O)CC

Computed Properties

• Exact Mass: 190.04872
• Monoisotopic Mass: 190.04860741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 17.07